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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B15544174

Glycofurol: A Comprehensive Technical Guide
for Researchers

An In-depth Technical Guide on the Core Physical and Chemical Properties of Glycofurol for
Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed overview of the physical and chemical properties of Glycofurol,
a widely used solvent and penetration enhancer in the pharmaceutical industry. The information
is curated to assist researchers and formulation scientists in leveraging the unique
characteristics of this excipient for optimal drug development.

Chemical Identity

Glycofurol is the polyethylene glycol ether of tetrahydrofurfuryl alcohol.[1][2] It is also known
by several synonyms, including Tetraglycol, a-(tetrahydrofuranyl)-w-hydroxy-poly(oxyethylene),
and Poly(ethylene glycol) tetrahydrofurfuryl ether.[2][3] The specific grade, Glycofurol 75,
indicates that the fraction with n=1 or 2 in its chemical structure constitutes a minimum of 95%.

[1]
Chemical Structure:

Caption: General chemical structure of Glycofurol.
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Physical Properties

Glycofurol is a clear, colorless to pale yellow, viscous liquid with a slight, characteristic odor

and a bitter taste that produces a warm sensation on the tongue.[1][4] Its physical properties

are summarized in the table below.

Table 1: Physical Properties of Glycofurol

Property Value References
Clear, colorless to pale yellow,

Appearance ] o [1][4]
viscous liquid

Odor Almost odorless, characteristic ~ [1][5]
Bitter, produces a warm

Taste _ [1]
sensation

Density 1.070-1.090 g/cm? at 20°C [1]

1.09 g/mL at 25°C [61[7]

Refractive Index nD20: 1.4545 [1]

nD20: 1.462 [2][6]

nD20: 1.454 [7]

Boiling Point 80-100 °C for Glycofurol 75 [1][7]

100-145 °C at 0.4 mm Hg

[6]i8]

256-257 °C at 760 mm Hg

(est)

[2]

Viscosity (dynamic)

8-18 mPa:s (cP) at 20°C for
Glycofurol 75

[1]

Flash Point

> 230 °F (> 110 °C)

[2][6]

Moisture Content

0.2-5% at ambient
temperature and 30% relative

humidity

[1]
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Chemical Properties and Stability

Glycofurol is stable when stored under nitrogen in a well-closed container, protected from
light, in a cool, dry place.[1] It is incompatible with strong oxidizing agents.[1][6] While generally
considered nontoxic and nonirritant at typical concentrations used in pharmaceutical
formulations, undiluted Glycofurol can be an irritant.[1][7]

Table 2: Chemical and Stability Data

Property Value/iInformation References

a-[(Tetrahydro-2-
Chemical Name furanyl)methyl]-w-hydroxy- [1]
poly(oxy-1,2-ethanediyl)

CAS Number 31692-85-0 [1][41[9]
Molecular Formula C9H1804 (average) [1]
C7H1403 (for n=1) [8][9]

(C2H40)nC5H1002 [3][10]

Molecular Weight 190.24 g/mol (average) [1]
146.18 g/mol (for n=1) [819]

Hydroxyl Value 300-400 [1]

Stable if stored under nitrogen,

Stability protected from light, in a cool, [1]
dry place.
o Incompatible with oxidizing
Incompatibilities [1][6]

agents.

Solubility

Glycofurol is a versatile solvent, miscible with a range of polar solvents. Its solubility
characteristics are crucial for its application in formulating poorly water-soluble drugs.
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Table 3: Solubility of Glycofurol at 20°C

Solvent Solubility References

Miscible in all proportions
Water ) [1]
(cloudiness may occur)

Ethanol (95%) Miscible in all proportions [1]
Propylene Glycol Miscible in all proportions [1]
Polyethylene Glycol 400 Miscible in all proportions [1]
Glycerin Miscible in all proportions [1]

Miscible (cloudiness may

Castor Ol oceur) [1]
Arachis Oil Immiscible [1]
Isopropyl Ether Immiscible [1]
Petroleum Ether Immiscible [1]
Chloroform Sparingly soluble [6][11]

Slightly soluble (sonication
Methanol _ [6][11]
may be required)

Experimental Protocols

Detailed, standardized experimental protocols for determining the physicochemical properties
of Glycofurol are established in pharmacopeias such as the USP/NF. The following are
general descriptions of methodologies.

Determination of Density: The density of Glycofurol is typically determined using a calibrated
pycnometer or an oscillating U-tube density meter at a specified temperature (e.g., 20°C or
25°C).

Measurement of Refractive Index: The refractive index is measured using a refractometer, such
as an Abbe refractometer, at a controlled temperature (e.g., 20°C) and a specific wavelength of
light (typically the sodium D-line, 589 nm).
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Viscosity Measurement: The dynamic viscosity of Glycofurol is determined using a viscometer,
such as a capillary viscometer or a rotational viscometer, at a constant temperature (e.g.,
20°C).

Solubility Assessment: To determine solubility, a known amount of Glycofurol is added to a
specific volume of the solvent at a controlled temperature. The mixture is agitated until
equilibrium is reached, and the solution is visually inspected for clarity or analyzed by a suitable
analytical technique to quantify the amount of dissolved Glycofurol.

Experimental Workflow: Formulation of a Parenteral
Solution

The following diagram illustrates a typical workflow for the development of a parenteral
formulation using Glycofurol as a co-solvent.
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Caption: Workflow for parenteral formulation using Glycofurol.

Applications in Pharmaceutical Formulation
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Glycofurol is primarily used as a solvent in parenteral (intravenous or intramuscular)
formulations, often at concentrations up to 50% v/v.[1][6] It is particularly valuable for dissolving
water-insoluble active pharmaceutical ingredients.[6][7] Furthermore, it has been investigated
as a penetration enhancer and solvent in topical and intranasal drug delivery systems.[1][6] Its
ability to form gel systems also makes it a potential carrier for drug delivery.[3]

Regulatory Status

Glycofurol is included in parenteral medicines licensed in Europe.[1] It is also listed in various
chemical inventories and databases.[9][10]

This technical guide provides a solid foundation for researchers working with Glycofurol. By
understanding its core properties, scientists can better utilize this versatile excipient to
overcome formulation challenges and develop effective drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Glycofurol for
researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544174#physical-and-chemical-properties-of-
glycofurol-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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